Superior Inhibition of Arachidonic Acid Biosynthesis in Hepatoma Cells: HPA vs. EPA, DHA, and AA
In direct comparative assays using hepatoma cells, 6,9,12,15,18-heneicosapentaenoic acid (HPA) exhibits stronger inhibition of arachidonic acid (AA) synthesis from precursor fatty acids compared to eicosapentaenoic acid (EPA), docosahexaenoic acid (DHA), and AA itself. This establishes HPA as the most potent inhibitor among this comparator set in this specific metabolic pathway [1].
| Evidence Dimension | Inhibition of conversion of α-linolenic acid and dihomo-γ-linolenic acid to arachidonic acid |
|---|---|
| Target Compound Data | Stronger inhibitor (relative qualitative ranking: most potent among tested) |
| Comparator Or Baseline | EPA, DHA, and arachidonic acid (AA) |
| Quantified Difference | HPA > EPA, HPA > DHA, HPA > AA (rank-order potency; original paper reports qualitative strength comparison without IC50 values) |
| Conditions | Hepatoma cell culture; measurement of arachidonic acid synthesis from radiolabeled precursors |
Why This Matters
This differential potency allows researchers to investigate omega-3 structure-activity relationships with a compound that produces a more pronounced blockade of AA biosynthesis than standard EPA or DHA controls.
- [1] Larsen LN, Høvik K, Bremer J, Holm KH, Myhren F, Børretzen B. Heneicosapentaenoate (21:5n-3): its incorporation into lipids and its effects on arachidonic acid and eicosanoid synthesis. Lipids. 1997 Jul;32(7):707-14. doi: 10.1007/s11745-997-0090-4. PMID: 9252958. View Source
